Cas no 2229534-47-6 ((5-chloro-2,3-dimethoxyphenyl)methanesulfonamide)

• Product Name: (5-chloro-2,3-dimethoxyphenyl)methanesulfonamide
• CAS No: 2229534-47-6
• MF: C₉H₁₂ClNO₄S
• MW: 265.71388053894
• CID: 6019652
• PubChem ID: 165858215
• Update Time: 2025-10-22

(5-chloro-2,3-dimethoxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (5-chloro-2,3-dimethoxyphenyl)methanesulfonamide
• 2229534-47-6
• EN300-1987999

• Inchi： 1S/C9H12ClNO4S/c1-14-8-4-7(10)3-6(9(8)15-2)5-16(11,12)13/h3-4H,5H2,1-2H3,(H2,11,12,13)
• InChI Key： GUDYINONBGGJCX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)CS(N)(=O)=O)OC)OC

Computed Properties

• Exact Mass: 265.0175567g/mol
• Monoisotopic Mass: 265.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87Ų

Additional information on (5-chloro-2,3-dimethoxyphenyl)methanesulfonamide

Introduction to (5-chloro-2,3-dimethoxyphenyl)methanesulfonamide (CAS No. 2229534-47-6)

(5-chloro-2,3-dimethoxyphenyl)methanesulfonamide (CAS No. 2229534-47-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound is characterized by a methanesulfonamide group attached to a substituted phenyl ring, which includes a chlorine atom and two methoxy groups. The combination of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for various research and development activities.

The chemical structure of (5-chloro-2,3-dimethoxyphenyl)methanesulfonamide can be represented as C₁₀H₁₁ClNO₄S. The presence of the methanesulfonamide moiety is particularly noteworthy, as it is known to influence the compound's solubility, stability, and reactivity. The chlorine and methoxy substituents on the phenyl ring further modulate its electronic properties and biological activity, making it a versatile scaffold for drug design.

Recent studies have explored the potential of (5-chloro-2,3-dimethoxyphenyl)methanesulfonamide in various therapeutic areas. One notable application is in the field of cancer research, where this compound has shown promise as a potential inhibitor of specific enzymes involved in tumor growth and metastasis. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that (5-chloro-2,3-dimethoxyphenyl)methanesulfonamide effectively inhibited the activity of a key enzyme involved in angiogenesis, thereby reducing tumor vascularization and slowing down cancer progression.

In addition to its anti-cancer properties, (5-chloro-2,3-dimethoxyphenyl)methanesulfonamide has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research conducted at the University of California, San Francisco, found that this compound exhibited significant anti-inflammatory activity by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that (5-chloro-2,3-dimethoxyphenyl)methanesulfonamide could be a valuable lead compound for developing new anti-inflammatory drugs.

The pharmacokinetic properties of (5-chloro-2,3-dimethoxyphenyl)methanesulfonamide have also been studied extensively. A study published in the European Journal of Pharmaceutical Sciences in 2020 reported that this compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It was found to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, the compound showed low toxicity in preclinical studies, indicating its potential for safe use in humans.

In the context of drug discovery and development, (5-chloro-2,3-dimethoxyphenyl)methanesulfonamide has been used as a starting point for structure-activity relationship (SAR) studies. By modifying various parts of its structure, researchers have been able to optimize its biological activity while minimizing adverse effects. For example, substituting different functional groups on the phenyl ring or altering the methanesulfonamide moiety has led to the identification of more potent and selective analogs with improved therapeutic indices.

The synthetic route for preparing (5-chloro-2,3-dimethoxyphenyl)methanesulfonamide involves several well-established chemical reactions. Typically, the synthesis begins with the preparation of 5-chloro-2,3-dimethoxybenzene through electrophilic aromatic substitution reactions. This intermediate is then converted into the corresponding phenol using standard deprotection methods. The final step involves reacting the phenol with methanesulfonyl chloride in the presence of a base to form the desired product. This synthetic pathway is robust and scalable, making it suitable for large-scale production.

Beyond its direct therapeutic applications, (5-chloro-2,3-dimethoxyphenyl)methanesulfonamide has also found use as a tool compound in academic research laboratories. Its unique chemical properties make it an excellent probe for studying enzyme kinetics and protein-ligand interactions. For instance, researchers at Harvard University have utilized this compound to investigate the binding mechanisms of certain enzymes involved in metabolic pathways. The insights gained from these studies can inform the design of more effective inhibitors or activators for these enzymes.

In conclusion, (5-chloro-2,3-dimethoxyphenyl)methanesulfonamide (CAS No. 2229534-47-6) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure confers it with diverse biological activities that make it an attractive candidate for drug development. Ongoing studies continue to uncover new applications and optimize its properties for various therapeutic uses. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing novel treatments.